(2R,3R,4S,5R)-2-(5,6-Dichlorobenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
(2R,3R,4S,5R)-2-(5,6-Dichlorobenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
An RNA polymerase II transcriptional inhibitor. This compound terminates transcription prematurely by selective inhibition of RNA synthesis. It is used in research to study underlying mechanisms of cellular regulation.
Brand Name:
Vulcanchem
CAS No.:
53-85-0
VCID:
VC0016707
InChI:
InChI=1S/C12H12Cl2N2O4/c13-5-1-7-8(2-6(5)14)16(4-15-7)12-11(19)10(18)9(3-17)20-12/h1-2,4,9-12,17-19H,3H2
SMILES:
C1=C2C(=CC(=C1Cl)Cl)N(C=N2)C3C(C(C(O3)CO)O)O
Molecular Formula:
C12H12Cl2N2O4
Molecular Weight:
319.14 g/mol
(2R,3R,4S,5R)-2-(5,6-Dichlorobenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
CAS No.: 53-85-0
Reference Standards
VCID: VC0016707
Molecular Formula: C12H12Cl2N2O4
Molecular Weight: 319.14 g/mol
| CAS No. | 53-85-0 |
|---|---|
| Product Name | (2R,3R,4S,5R)-2-(5,6-Dichlorobenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol |
| Molecular Formula | C12H12Cl2N2O4 |
| Molecular Weight | 319.14 g/mol |
| IUPAC Name | 2-(5,6-dichlorobenzimidazol-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C12H12Cl2N2O4/c13-5-1-7-8(2-6(5)14)16(4-15-7)12-11(19)10(18)9(3-17)20-12/h1-2,4,9-12,17-19H,3H2 |
| Standard InChIKey | XHSQDZXAVJRBMX-DDHJBXDOSA-N |
| Isomeric SMILES | C1=C2C(=CC(=C1Cl)Cl)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O |
| SMILES | C1=C2C(=CC(=C1Cl)Cl)N(C=N2)C3C(C(C(O3)CO)O)O |
| Canonical SMILES | C1=C2C(=CC(=C1Cl)Cl)N(C=N2)C3C(C(C(O3)CO)O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | An RNA polymerase II transcriptional inhibitor. This compound terminates transcription prematurely by selective inhibition of RNA synthesis. It is used in research to study underlying mechanisms of cellular regulation. |
| Synonyms | 5,6 Dichloro 1 beta D ribofuranosyl 1 H benzimidazol 5,6 Dichloro 1 beta ribofuranosylbenzimidazole 5,6-Dichloro-1-beta-D-ribofuranosyl-1-H-benzimidazol 5,6-Dichloro-1-beta-ribofuranosylbenzimidazole Dichlorobenzimidazole Riboside Dichlororibofuranosylbenzimidazole DRB Riboside, Dichlorobenzimidazole |
| PubChem Compound | 3165 |
| Last Modified | Nov 11 2021 |
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